Cas no 108537-06-0 (5,7,12-Trioxa-6-stannaeicosa-2,9-dienoicacid, 13-methyl-6,6-dioctyl-4,8,11-trioxo-, 1-methyloctyl ester, (2Z,9Z)- (9CI))

• Product name: 5,7,12-Trioxa-6-stannaeicosa-2,9-dienoicacid, 13-methyl-6,6-dioctyl-4,8,11-trioxo-, 1-methyloctyl ester, (2Z,9Z)- (9CI)
• CAS No: 108537-06-0
• MF: C₄₂H₇₆O₈Sn
• MW: 827.758053779602
• CID: 182014
• PubChem ID: 44152168

5,7,12-Trioxa-6-stannaeicosa-2,9-dienoicacid, 13-methyl-6,6-dioctyl-4,8,11-trioxo-, 1-methyloctyl ester, (2Z,9Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,7,12-Trioxa-6-stannaeicosa-2,9-dienoicacid, 13-methyl-6,6-dioctyl-4,8,11-trioxo-, 1-methyloctyl ester, (2Z,9Z)- (9CI)
• 1-O-nonan-2-yl 4-O-[[(Z)-4-nonan-2-yloxy-4-oxobut-2-enoyl]oxy-dioctylstannyl] (Z)-but-2-enedioate
• 5,7,12-tr<wbr>
• LogP
• Nonan-2-y<wbr>
• 108537-06-0
• 5,7,12-Trioxa-6-stannaeicosa-2,9-dienoic acid, 13-methyl-6,6-dioctyl-4,8,11-trioxo-, 1-methyloctyl ester, (Z,Z)-

• Inchi： InChI=1S/2C13H22O4.2C8H17.Sn/c2*1-3-4-5-6-7-8-11(2)17-13(16)10-9-12(14)15;2*1-3-5-7-8-6-4-2;/h2*9-11H,3-8H2,1-2H3,(H,14,15);2*1,3-8H2,2H3;/q;;;;+2/p-2/b2*10-9-;;;
• InChI Key： PQZLYPKQMIVBCY-BGSQTJHASA-L
• SMILES： CCCCCCCC[Sn](OC(/C=C\C(OC(CCCCCCC)C)=O)=O)(CCCCCCCC)OC(/C=C\C(OC(CCCCCCC)C)=O)=O

Computed Properties

• Exact Mass: 820.45928
• Monoisotopic Mass: 828.456222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• Rotatable Bond Count: 38
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2